Cas no 899951-23-6 (N-(4-chlorophenyl)-N-(piperidine-1-carbonyl)furan-2-carboxamide)

• Product Name: N-(4-chlorophenyl)-N-(piperidine-1-carbonyl)furan-2-carboxamide
• CAS No: 899951-23-6
• MF: C₁₇H₁₇ClN₂O₃
• MW: 332.781483411789
• CID: 5488945
• Update Time: 2025-06-10

N-(4-chlorophenyl)-N-(piperidine-1-carbonyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-N-(furan-2-carbonyl)piperidine-1-carboxamide
• N-(4-chlorophenyl)-N-(piperidine-1-carbonyl)furan-2-carboxamide

• Inchi： 1S/C17H17ClN2O3/c18-13-6-8-14(9-7-13)20(16(21)15-5-4-12-23-15)17(22)19-10-2-1-3-11-19/h4-9,12H,1-3,10-11H2
• InChI Key： YGNPNIKERICECU-UHFFFAOYSA-N
• SMILES： N1(C(N(C2=CC=C(Cl)C=C2)C(C2=CC=CO2)=O)=O)CCCCC1

Additional information on N-(4-chlorophenyl)-N-(piperidine-1-carbonyl)furan-2-carboxamide

Professional Introduction to N-(4-chlorophenyl)-N-(piperidine-1-carbonyl)furan-2-carboxamide (CAS No. 899951-23-6)

N-(4-chlorophenyl)-N-(piperidine-1-carbonyl)furan-2-carboxamide, with the CAS number 899951-23-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a 4-chlorophenyl group and a piperidine-1-carbonyl moiety linked to a furan-2-carboxamide backbone, has garnered attention due to its structural complexity and potential biological activity. The unique combination of these structural elements suggests that this compound may exhibit properties suitable for various therapeutic applications, particularly in the realm of drug discovery and development.

The chemical structure of N-(4-chlorophenyl)-N-(piperidine-1-carbonyl)furan-2-carboxamide is characterized by its aromatic and heterocyclic components. The presence of the 4-chlorophenyl group introduces a chloro substituent, which is known to enhance the lipophilicity and metabolic stability of many pharmaceutical compounds. This feature is particularly valuable in drug design, as it can influence the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). The piperidine-1-carbonyl moiety adds another layer of complexity, contributing to the molecule's overall rigidity and potentially influencing its binding affinity to biological targets.

The furan-2-carboxamide component is another critical feature of this compound. Furan derivatives are well-documented for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The amide linkage in this structure not only provides a site for further functionalization but also contributes to the molecule's solubility and bioavailability. These characteristics make N-(4-chlorophenyl)-N-(piperidine-1-carbonyl)furan-2-carboxamide a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that incorporate piperidine scaffolds. Piperidine derivatives are known for their ability to modulate various biological pathways, making them valuable candidates for therapeutic intervention. The presence of the piperidine ring in N-(4-chlorophenyl)-N-(piperidine-1-carbonyl)furan-2-carboxamide suggests that it may interact with enzymes and receptors involved in these pathways. This potential interaction has been explored in several preclinical studies, which have highlighted the compound's potential as an inhibitor or modulator of key targets.

The synthesis of N-(4-chlorophenyl)-N-(piperidine-1-carbonyl)furan-2-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the furan derivative, followed by functionalization with the piperidine moiety and subsequent introduction of the amide group. Each step must be carefully controlled to avoid side reactions that could compromise the integrity of the final product. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for its widespread use in research and development.

The pharmacological profile of N-(4-chlorophenyl)-N-(piperidine-1-carbonyl)furan-2-carboxamide has been extensively studied in both in vitro and in vivo models. Initial studies have shown that this compound exhibits significant activity against various disease targets, including enzymes involved in cancer progression and inflammatory responses. The ability of this compound to modulate these pathways makes it a promising candidate for further development into a therapeutic agent. Additionally, its structural features suggest that it may have favorable pharmacokinetic properties, which could enhance its clinical efficacy.

In conclusion, N-(4-chlorophenyl)-N-(piperidine-1-carbonyl)furan-2-carboxamide (CAS No. 899951-23-6) is a compound with significant potential in pharmaceutical research and development. Its unique structural features, including the 4-chlorophenyl, piperidine-1-carbonyl, and furan-2-carboxamide moieties, make it a versatile molecule with applications across multiple therapeutic areas. Further research is warranted to fully elucidate its biological activity and potential clinical applications.